Cas no 824430-68-4 (1H-3-Benzazepine, 6-chloro-2,3,4,5-tetrahydro-1-methyl-)

• Product Name: 1H-3-Benzazepine, 6-chloro-2,3,4,5-tetrahydro-1-methyl-
• CAS No: 824430-68-4
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 690821
• PubChem ID: 11333043
• Update Time: 2025-04-19

1H-3-Benzazepine, 6-chloro-2,3,4,5-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 6-chloro-2,3,4,5-tetrahydro-1-methyl-
• 9-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CHEMBL362073
• SCHEMBL3283064
• DTXSID80462622
• L023573
• BDBM50161621
• (1R,S)-6-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• 6-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 824430-68-4

• Inchi： 1S/C11H14ClN/c1-8-7-13-6-5-10-9(8)3-2-4-11(10)12/h2-4,8,13H,5-7H2,1H3
• InChI Key： HMGASYPJYKHVCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CCNCC2C

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų